Cas no 22769-00-2 (Cyclobutane,1,2-di-1-propen-1-yl-)

• Product name: Cyclobutane,1,2-di-1-propen-1-yl-
• CAS No: 22769-00-2
• MF: C₁₀H₁₆
• MW: 136.234043121338
• CID: 286921
• PubChem ID: 5365755

Cyclobutane,1,2-di-1-propen-1-yl- Chemical and Physical Properties

Names and Identifiers

• Cyclobutane,1,2-di-1-propen-1-yl-
• 1,2-bis[(E)-prop-1-enyl]cyclobutane
• Cyclobutane, 1,2-di-1-propenyl-cis-[(E),2α(E)]
• Cyclobutane, 1,2-di-1-propenyl-cis-[(E),2α(Z)]
• Cyclobutane, 1,2-dipropenyl-, (E,E)-
• Cyclobutane, 1,2-dipropenyl-, (Z,Z)-
• Cyclobutane, 1,2-di-1-propenyl-cis-[(E),2.alpha.(E)]
• Cyclobutane, 1,2-dipropenyl-
• 22769-00-2
• 1,2-Di[(1E)-1-propenyl]cyclobutane #
• Cyclobutane, 1,2-di-1-propenyl-cis-[(E),2.alpha.(Z)]
• LKMHAUSOSFYRLJ-GGWOSOGESA-N

• Inchi： InChI=1S/C10H16/c1-3-5-9-7-8-10(9)6-4-2/h3-6,9-10H,7-8H2,1-2H3/b5-3+,6-4+
• InChI Key： LKMHAUSOSFYRLJ-GGWOSOGESA-N
• SMILES： C/C=C/C1CCC1/C=C/C

Computed Properties

• Exact Mass: 136.12528
• Monoisotopic Mass: 136.125201
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 0.954
• Boiling Point: 167.1°C at 760 mmHg
• Flash Point: 41.2°C
• Refractive Index: 1.616
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Cyclic olefins
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Olefins Cyclic olefins